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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the clinical and in-vitro performance of
3M™ Transbond™ XT Light Cure Adhesive for bonding clear aligner attachments. The
information is compiled from various clinical studies to guide research and development in
orthodontics and dental materials.

Quantitative Data Summary

The following tables summarize key performance indicators of Transbond™ XT from multiple
studies, providing a basis for comparison and evaluation.

Table 1: Shear Bond Strength (SBS) of Transbond™ XT Compared to Other Adhesives
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BENCHE

. Standard
Study Adhesive Mean SBS o o
Deviation Key Findings
Reference Groups (MPa)
(MPa)
Transbond™ XT
showed higher
Shaikh S, et al. Transbond™ XT shear bond
) ) 13.18 5.71
[1] (with primer) strength
compared to
Bracepaste.[1]
No statistically
significant
difference was
Transbond™ XT found between
_ _ 11.28 6.0 _
(without primer) using
Transbond™ XT
with or without a
primer.[1]
Bracepaste (with
primer)
Bracepaste
(without primer)
Aqualine LC 10.05 4.0
Transbond™ XT
demonstrated
Unnamed the highest mean
Transbond™ XT 12.91 2.0
Study[2] SBS among the
four adhesives
tested.[2]
Bracepaste 12.87 1.59
Enlight 11.77 1.87
Heliosit 10.93 1.71
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The mean shear
bond strength of
Transbond™ XT

Unnamed )
Transbond™ XT - - was the highest
Study[3]
among the four
adhesives
studied.[3]
Enlight - -
Heliosit - -
Orthofix - -
Transbond™ XT
had a
Unnamed significantly
Transbond™ XT 145.73 3.87 )
Study[4] higher mean
SBS than
Resilience.[4]
Resilience 125.59 3.37
Addition of TiO2
nanoparticles
Transbond™ XT decreased the
] 123.92 3.17
+ TiO2 SBS of
Transbond™ XT.
[4]
Resilience +
_ 77.75 2.33
TiO2

Note: The minimum clinically acceptable bond strength is generally considered to be in the
range of 6-8 MPa.[5]

Table 2: Clinical Bond Failure Rate of Transbond™ XT
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Study Adhesive Observation Failure Rate o
. Key Findings
Reference Groups Period (%)

No statistically
significant
difference in
bond failure rates
was observed
between
Transbond™ XT
Transbond™ XT 6 months 8.1 and Heliosit
Orthodontic.

Bond failure

Unnamed
Study[6]

rates below 10%
are generally
considered
clinically
acceptable.[6]

The majority of

bond failures

Heliosit occurred within
. 6 months 6.0 o
Orthodontic the initial 3
months of

treatment.[6]

Table 3: Wear Resistance of Transbond™ XT for Aligner Attachments
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Mean Volume

Study Composite Evaluation . o
. Loss/Reductio  Key Findings
Reference Resin Groups Method
n
The greatest
volume reduction
) was observed in
Micro-CT o
) Significant the Transbond™
analysis after _ _
Unnamed ) decrease in XT group, while
Transbond™ XT thermal cycling
Study[7] attachment the least
and tooth .
) volume occurred in the
brushing _
G-aenial
Universal Flo
group.[7]
Flow Tain -
G-aenial

Universal Flo

Filtek Z350 XT -

Table 4: Adhesive Remnant Index (ARI) Scores for Transbond™ XT

The Adhesive Remnant Index (ARI) quantifies the amount of adhesive remaining on the tooth
surface after debonding. Scores range from 0 (no adhesive left) to 3 (all adhesive left on the
tooth).

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11991971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11991971/
https://www.benchchem.com/product/b1178325/docs?utm_src=pdf-body#application-notes-and-protocols-for-transbond-xt-in-aligner-attachment-bonding
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

. Most Frequent ARI o
Study Reference Adhesive Group Key Findings
Score(s)

Transbond™ XT

showed the least
1& 2 (50% of

samples had less than
Unnamed Study[2] Transbond™ XT ) on the tooth compared
half of the adhesive

adhesive residue left

ining) to Bracepaste,
remaining ] o
Enlight, and Heliosit.

[2]

This group had the
best and highest ARI
scores, indicating

] Transbond™ XT (with more adhesive

Shaikh S, et al.[1] ) 2&3 )
primer) remained on the tooth,

which can protect the
enamel during

debonding.[1]

The Total-Etch group
(Transbond™ XT)
Transbond™ XT showed a higher
Unnamed Study[8] 2
(Total-Etch) prevalence of score 2
compared to the Self-

Etch group.[8]

Experimental Protocols

The following are generalized experimental protocols for the application of Transbhond™ XT for
aligner attachments, based on common methodologies cited in clinical studies.

Protocol 1: Standard Application of Transbond™ XT for
Aligner Attachments

» Tooth Preparation:

o Clean the enamel surface with a slurry of pumice and water using a prophy cup.
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o Thoroughly rinse the surface with water and dry with oil-free air.

o Isolate the tooth to prevent saliva contamination.

Etching:

o

Apply a 35-37% phosphoric acid etching gel to the enamel surface where the attachment
will be placed.

Etch for 15-30 seconds.

o

[¢]

Rinse thoroughly with water for at least 15 seconds to completely remove the etchant.

[e]

Dry the enamel surface with oil-free air until it appears frosty-white.

Primer Application:

o Apply a thin, uniform layer of Transbond™ XT Primer to the etched enamel surface.
Attachment Placement:

o Fill the attachment well in the aligner template with Transbond™ XT composite. Avoid
overfilling.

o Seat the template firmly onto the patient's teeth.

o Remove any excess adhesive flash from around the attachment margins with a dental
explorer or microbrush before curing.

Light Curing:

o Position the curing light tip directly over the attachment, as close as possible without
touching the template.

o Light cure the attachment for a minimum of 6 seconds through the template. Curing times
may vary depending on the light source and intensity.

Finishing:
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o Carefully remove the aligner template.
o Inspect the attachment for complete bonding and absence of voids.

o Remove any remaining flash with a scaler or a finishing bur to ensure a smooth surface
and prevent patient discomfort.

Visualizations
Experimental Workflow for Transhond™ XT Application
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Caption: Step-by-step workflow for aligner attachment bonding with Transbond XT.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1178325/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-transbond-xt-in-aligner-attachment-bonding
https://www.benchchem.com/product/b1178325/docs?utm_src=pdf-body#application-notes-and-protocols-for-transbond-xt-in-aligner-attachment-bonding
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Factors Influencing Clinical Success of Aligner
Attachments
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Caption: Interplay of factors affecting the clinical performance of attachments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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